Cas no 108418-20-8 (Benzoic acid,4-benzoyl-, 2-bromoethyl ester)

• Product Name: Benzoic acid,4-benzoyl-, 2-bromoethyl ester
• CAS No: 108418-20-8
• MF: C₁₆H₁₃BrO₃
• MW: 333.176624059677
• CID: 182806
• PubChem ID: 183964
• Update Time: 2025-04-19

Benzoic acid,4-benzoyl-, 2-bromoethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-benzoyl-, 2-bromoethyl ester
• 2-bromoethyl 4-benzoylbenzoate
• DTXSID90148541
• 108418-20-8
• Benzoic acid, 4-benzoyl-, 2-bromoethyl ester

• Inchi： 1S/C16H13BrO3/c17-10-11-20-16(19)14-8-6-13(7-9-14)15(18)12-4-2-1-3-5-12/h1-9H,10-11H2
• InChI Key： QPJMXKQLIDWPEH-UHFFFAOYSA-N
• SMILES： BrCCOC(C1C=CC(=CC=1)C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 332.00479
• Monoisotopic Mass: 332.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.417
• Boiling Point: 452.2°Cat760mmHg
• Flash Point: 227.3°C
• Refractive Index: 1.597
• PSA: 43.37
• LogP: 3.46930